(2,3-Diamino-5-chlorophenyl)methanol

• CAS RN: 825619-18-9
• Molecular Formula: C7H9ClN2O
• Molecular Weight: 172.61 g/mol
• IUPAC Name: (2,3-diamino-5-chlorophenyl)methanol
• InChI: InChI=1S/C7H9ClN2O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2,11H,3,9-10H2
• InChI Key: NTOWKPSUYAZNNN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CO)N)N)Cl

Description

(2,3-Diamino-5-chlorophenyl)methanol is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Amino-5-chloro-3-nitro-phenyl)-methanol (0.202 g, 1 mmol) was suspended in a mixture of iso-propanol (5 ml), water (2 ml), methanol (3 ml) and acetic acid (0.05 ml). Raney Nickel (0.015 g, as a slurry in water) was added carefully under nitrogen. The reaction mixture was shaken under a hydrogen atmosphere for 4 h, then diluted with methanol-water (1:1, 50 ml) and filtered to removed catalyst residues. Volatiles were removed in vacuo, and the remaining aqueous layer extracted with ethyl acetate (4×30 ml). The combined organics were washed with brine, dried (MgSO4) and reduced in vacuo to give (2,3-diamino-5-chloro-phenyl)-methanol as an orange solid (0.144 g, 84%). (LC/MS: Rt 0.85, [M+H]+ 173.03).